Cas no 108635-84-3 (2-Pyrimidinamine,N-[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]-)

• Product Name: 2-Pyrimidinamine,N-[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]-
• CAS No: 108635-84-3
• MF: C₂₃H₂₃FN₆
• MW: 402.467327356339
• CID: 176182
• PubChem ID: 3065704
• Update Time: 2025-04-19

2-Pyrimidinamine,N-[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]-
• N-[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]pyrimidin-2-amine
• 108635-84-3
• N-(1-(1-((4-Fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)-2-pyrimidinamine
• ZVBZUPGSMOFWIL-UHFFFAOYSA-N
• DTXSID80148656
• SCHEMBL10337877
• 1-{1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl}-N-(2-pyrimidinyl)-4-piperidinamine
• 2-Pyrimidinamine, N-(1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)-

• Inchi： 1S/C23H23FN6/c24-18-8-6-17(7-9-18)16-30-21-5-2-1-4-20(21)28-23(30)29-14-10-19(11-15-29)27-22-25-12-3-13-26-22/h1-9,12-13,19H,10-11,14-16H2,(H,25,26,27)
• InChI Key： ZVBZUPGSMOFWIL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCC(CC1)NC1N=CC=CN=1

Computed Properties

• Exact Mass: 402.19709
• Monoisotopic Mass: 402.196823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 4.4

Experimental Properties

• Density: 1.32
• Boiling Point: 635.4°Cat760mmHg
• Flash Point: 338.1°C
• Refractive Index: 1.688
• PSA: 58.87
• LogP: 4.23260